Cas no 135928-39-1 (kansuiphorin B)

• Product Name: kansuiphorin B
• CAS No: 135928-39-1
• MF: C₅₄H₉₀O₁₀
• MW: 899.286418437958
• CID: 900947
• PubChem ID: 160018
• Update Time: 2025-04-19

kansuiphorin B Chemical and Physical Properties

Names and Identifiers

• kansuiphorin B
• {5b-[(2,3-dimethylbutanoyl)oxy]-9a-(dodecanoyloxy)-5,5a-dihydroxy-1,1,6a,8-tetramethyl-10-oxo-1a,2,5,5
• 6,7-Epoxy-13-hydroxyingenol-3-(2,3-dimethylbutanoate)-13-dodecanoate-20-hexadecanoate
• Hexadecanoic acid, (8-(2,3-dimethyl-1-oxobutoxy)-1a,2,2a,3a,4,5,8a,9-octahydro-8a,9-dihydroxy-3,3,5,7-tetramethyl-10-oxo-3a-((1-oxododecyl)oxy)-3H-2,5a-methanocyclopenta(4,5)cyclopropa(8,9)cyclodec(1,2-b)oxiren-9a(8H)-yl)methyl ester
• {5b-[(2,3-dimethylbutanoyl)oxy]-9a-(dodecanoyloxy)-5,5a-dihydroxy-1,1,6a,8-tetramethyl-10-oxo-1a,2,5,5a,5b,6a,7,8,9,9a-decahydro-1h-2,7a-methanocyclopropa[5',6']cyclodeca[1',2':3,4]cyclopenta[1,2-b]oxiren-4-yl}methyl hexadecanoate
• DTXSID60929182
• 135928-39-1
• [5-(2,3-Dimethylbutanoyloxy)-13-dodecanoyloxy-6,7-dihydroxy-3,12,12,15-tetramethyl-16-oxo-4-oxapentacyclo[8.5.1.01,6.03,5.011,13]hexadec-8-en-8-yl]methyl hexadecanoate
• Hexadecanoic acid,(8-(2,3-dimethyl-1-oxobutoxy)- 1a,2,2a,3a,4,5,8a,9-octahydro-8a,9-dihydroxy-3,3,5,7- tetramethyl-10-oxo-3a-((1-oxododecyl)oxy)-3H-2,5a- methanocyclopenta(4,5)cyclopropa(8,9)cyclodec(1,2-b)oxiren- 9a(8H)-yl)methyl ester

• Inchi： 1S/C54H90O10/c1-10-12-14-16-18-20-21-22-23-25-26-28-30-32-43(55)61-36-41-34-42-45-49(7,8)52(45,62-44(56)33-31-29-27-24-19-17-15-13-11-2)35-39(5)51(47(42)58)37-50(9)54(64-50,53(51,60)46(41)57)63-48(59)40(6)38(3)4/h34,38-40,42,45-46,57,60H,10-33,35-37H2,1-9H3
• InChI Key： HHACYVPWGSDXCM-UHFFFAOYSA-N
• SMILES： O1C2(C)CC34C(C(C=C(COC(CCCCCCCCCCCCCCC)=O)C(C3(C12OC(C(C)C(C)C)=O)O)O)C1C(C)(C)C1(CC4C)OC(CCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 898.6537
• Monoisotopic Mass: 898.653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 64
• Rotatable Bond Count: 33
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149A^2
• XLogP3: 14.1

Experimental Properties

• Density: 1.1
• Boiling Point: 836.5°Cat760mmHg
• Flash Point: 220.5°C
• Refractive Index: 1.531
• PSA: 148.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives